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Compound of Interest

Compound Name: 2-Mercaptoisobutyric acid

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Mercaptoisobutyric
Acid

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Mercaptoisobutyric acid (also known as 2-methyl-2-sulfanylpropanoic acid).
Designed for researchers, chemists, and professionals in drug development, this document
synthesizes fundamental data with practical insights into the compound's reactivity, analytical
characterization, and handling. We will explore its structural attributes, acidity, and
characteristic reactions such as oxidation and alkylation. Furthermore, this guide presents
detailed protocols for its characterization and derivatization, underpinned by an explanation of
the chemical principles governing these methodologies.

Compound Identification and Structure

2-Mercaptoisobutyric acid is a bifunctional organic molecule containing both a carboxylic acid
and a tertiary thiol group. This unique structure dictates its chemical behavior, imparting acidic
properties from the carboxyl group and potent nucleophilicity and redox activity from the thiol
group.

o |[UPAC Name: 2-Methyl-2-sulfanylpropanoic acid

e CAS Number: 4695-31-2[1]
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e Molecular Formula: CaHsO2S[1][2][3][4]

e Molecular Weight: 120.17 g/mol [2]

« SMILES: CC(C)(S)C(=0)O[1][4]
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Reaction Setup

Combine 2-Mercaptoisobutyric Acid
and anhydrous DMF
in flask under N2

Add K2COs (Base)

Add Methyl lodide (Alkylating Agent)

Stir at Room Temperature
(4-6 hours)

Monitor by TLC

Workup & Isolation

Quench with Water &
Extract with Diethyl Ether

Wash Organic Layer
(NaHCOs, Brine)

Dry over MgSOa

Concentrate under
Reduced Pressure

Purifigation

Column Chromatography
(if necessary)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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